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Compound of Interest

Compound Name: Caryophyllene epoxide

Cat. No.: B084433 Get Quote

An In-depth Examination of the NMR, IR, and MS Spectral Data of a Prominent

Sesquiterpenoid

Caryophyllene epoxide, a sesquiterpenoid found in the essential oils of numerous plants, is a

compound of significant interest to researchers in the fields of natural product chemistry,

pharmacology, and drug development. Its unique tricyclic structure, featuring an epoxide ring,

gives rise to characteristic spectral fingerprints that are crucial for its identification and

characterization. This technical guide provides a comprehensive overview of the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) analysis of

caryophyllene epoxide, presenting key data in a structured format and outlining detailed

experimental protocols.

Chemical Structure
Caryophyllene epoxide, with the molecular formula C₁₅H₂₄O, possesses a complex

bicyclo[7.2.0]undecane skeleton. The structure, including the atom numbering scheme, is

presented below.
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Figure 2: General Workflow for Spectral Analysis

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Caryophyllene Epoxide Sample

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry
(GC-MS)

Structure Elucidation

Purity Assessment

Figure 3: Proposed MS Fragmentation of Caryophyllene Epoxide
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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